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Compound of Interest

Compound Name: 2-Ethoxycyclohex-2-en-1-one

Cat. No.: B1360216 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides core physicochemical data for the chemical compound 2-
Ethoxycyclohex-2-en-1-one. The information is presented to support research and

development activities where precise molecular characteristics are essential.

Molecular Data Summary
The fundamental molecular properties of 2-Ethoxycyclohex-2-en-1-one have been

determined and are summarized below. This data is critical for stoichiometric calculations,

analytical method development, and interpretation of experimental results.

Property Value

Molecular Formula C₈H₁₂O₂[1][2][3][4]

Molecular Weight 140.18 g/mol [3][4][5]

or, more precisely

140.1797 g/mol [1][2]

Logical Relationship of Molecular Properties
The following diagram illustrates the direct relationship between the chemical name, its

empirical formula, and its calculated molecular weight.
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Caption: Relationship between compound name, formula, and molecular weight.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Phone: (601) 213-4426
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